Cas no 41070-32-0 (4,4-dimethyl-1-(pyridin-2-yl)pentane-1,3-dione)

• Product name: 4,4-dimethyl-1-(pyridin-2-yl)pentane-1,3-dione
• CAS No: 41070-32-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD11185137
• CID: 4714004
• PubChem ID: 28896318

4,4-dimethyl-1-(pyridin-2-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanedione, 4,4-dimethyl-1-(2-pyridinyl)-
• 4,4-dimethyl-1-(pyridin-2-yl)pentane-1,3-dione

• MDL： MFCD11185137
• Inchi： 1S/C12H15NO2/c1-12(2,3)11(15)8-10(14)9-6-4-5-7-13-9/h4-7H,8H2,1-3H3
• InChI Key： BTUHIPWWFKHIOP-UHFFFAOYSA-N
• SMILES： C(C1=NC=CC=C1)(=O)CC(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4,4-dimethyl-1-(pyridin-2-yl)pentane-1,3-dione

Comprehensive Overview of 4,4-dimethyl-1-(pyridin-2-yl)pentane-1,3-dione (CAS No. 41070-32-0)

4,4-dimethyl-1-(pyridin-2-yl)pentane-1,3-dione (CAS No. 41070-32-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This diketone derivative, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of complex molecules. Its pyridine moiety and dimethyl-substituted pentanedione backbone make it particularly valuable for applications requiring chelating properties or as a ligand in coordination chemistry.

In recent years, the demand for 4,4-dimethyl-1-(pyridin-2-yl)pentane-1,3-dione has surged due to its role in the development of pharmaceutical intermediates and functional materials. Researchers are increasingly exploring its potential in designing metal-organic frameworks (MOFs) and catalysts, aligning with the growing interest in sustainable and efficient chemical processes. The compound's ability to form stable complexes with transition metals has also made it a subject of study in bioinorganic chemistry and drug discovery.

One of the most frequently searched questions about CAS No. 41070-32-0 revolves around its synthetic routes and purification methods. The compound is typically synthesized via condensation reactions involving 2-acetylpyridine and dimethyl malonate, followed by careful purification to achieve high yields. Advanced techniques such as column chromatography and recrystallization are often employed to ensure product purity, a critical factor for its application in high-value industries.

The thermal stability and solubility profile of 4,4-dimethyl-1-(pyridin-2-yl)pentane-1,3-dione are also topics of interest among chemists. Its moderate solubility in polar organic solvents like ethanol and acetone facilitates its use in solution-phase reactions, while its stability under ambient conditions makes it suitable for long-term storage. These properties are particularly relevant for industries focusing on green chemistry and process optimization.

From an environmental perspective, the compound's biodegradability and eco-toxicity profile are under scrutiny as regulatory frameworks become stricter. While 41070-32-0 is not classified as hazardous, its handling and disposal must adhere to standard laboratory safety protocols. This aligns with the broader trend of sustainable chemical manufacturing, where minimizing environmental impact is a top priority.

In summary, 4,4-dimethyl-1-(pyridin-2-yl)pentane-1,3-dione (CAS No. 41070-32-0) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its unique structural attributes and functional versatility continue to drive research and industrial adoption, making it a compound of enduring relevance in modern chemistry.